![molecular formula C19H19ClN2O3 B2940813 5-chloro-N-(3-ethoxy-4-methoxybenzyl)-1H-indole-2-carboxamide CAS No. 1252817-52-9](/img/structure/B2940813.png)
5-chloro-N-(3-ethoxy-4-methoxybenzyl)-1H-indole-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-chloro-N-(3-ethoxy-4-methoxybenzyl)-1H-indole-2-carboxamide, also known as CEMI, is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. CEMI is a derivative of indole-2-carboxamide and is known for its unique pharmacological properties.
Scientific Research Applications
Optimization of Chemical Functionalities for CB1 Receptor Modulation
One significant area of research involving derivatives of indole-2-carboxamides, including compounds structurally related to 5-chloro-N-(3-ethoxy-4-methoxybenzyl)-1H-indole-2-carboxamide, focuses on their role as allosteric modulators of the cannabinoid type 1 receptor (CB1). Modifications in chemical functionalities have been shown to impact the binding affinity and cooperativity towards CB1, revealing the critical chain length at the C3-position and the presence of an electron-withdrawing group at the C5-position as key factors in achieving potent modulation. This research elucidates the structural requirements for enhancing the allosteric modulation of CB1, which is instrumental in the development of therapeutic agents targeting cannabinoid receptors (Khurana et al., 2014).
Discovery of Avanafil
While not directly mentioning this compound, research into novel pyrimidine-5-carboxamide derivatives has led to the discovery of avanafil, a potent and highly selective phosphodiesterase 5 inhibitor. This research underscores the broader implications of studying specific chemical frameworks for identifying new therapeutic agents, with avanafil now being used in the treatment of erectile dysfunction (Sakamoto et al., 2014).
Development of New Antidepressants
Another application in the realm of scientific research for compounds similar to this compound involves the synthesis and pharmacological evaluation of 3-ethoxyquinoxalin-2-carboxamides as 5-HT3 receptor antagonists. This research highlights the potential for structurally novel compounds to serve as effective antidepressants, showcasing the therapeutic potential of targeting specific receptors in the brain (Mahesh et al., 2011).
Synthesis and Cytotoxicity of Pyrazole and Pyrimidine Derivatives
Research into the synthesis and characterization of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, which share a structural framework with this compound, has revealed their potential cytotoxic activity against cancer cells. This line of investigation demonstrates the utility of these compounds in the development of new anticancer agents (Hassan et al., 2014).
Properties
IUPAC Name |
5-chloro-N-[(3-ethoxy-4-methoxyphenyl)methyl]-1H-indole-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19ClN2O3/c1-3-25-18-8-12(4-7-17(18)24-2)11-21-19(23)16-10-13-9-14(20)5-6-15(13)22-16/h4-10,22H,3,11H2,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JOIAJBUWOWJUHP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)CNC(=O)C2=CC3=C(N2)C=CC(=C3)Cl)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.